Cas no 21617-12-9 (4,8-Dichloroquinoline)

• Product Name: 4,8-Dichloroquinoline
• CAS No: 21617-12-9
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD00024008
• CID: 51823
• PubChem ID: 24880442
• Update Time: 2025-10-25

4,8-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloroquinoline
• 4,8-Dichloro-quinoline
• Quinoline, 4,8-dichloro-
• SDPCOMBBZFETLG-UHFFFAOYSA-N
• 4,8 dichloroquinoline
• 4,8-Di chloro quinoline
• Quinoline,4,8-dichloro-
• 4,8-bis(chloranyl)quinoline
• STK694433
• SBB018952
• VQ10170
• ST4145784
• TR-0
• 21617-12-9
• EN300-67732
• J-650299
• SY185134
• A815532
• MFCD00024008
• EINECS 244-480-1
• AKOS002676092
• DTXSID90176006
• C74060
• 4,8-Dichloroquinoline, 97%
• SCHEMBL318769
• GEO-01017
• FT-0617296
• D5094
• SB67456
• AS-17949
• CS-W010547
• NS00026919
• W-200222
• DB-045640
• XH0617

• MDL： MFCD00024008
• Inchi： 1S/C9H5Cl2N/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
• InChI Key： SDPCOMBBZFETLG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.979905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: solid
• Density: 1.407
• Melting Point: 156-160 °C (lit.)
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 158.7 °C
• Refractive Index: 1.66
• PSA: 12.89000
• LogP: 3.54160
• Solubility: Not determined

4,8-Dichloroquinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4,8-Dichloroquinoline

4,8-Dichloroquinoline: A Comprehensive Overview

4,8-Dichloroquinoline, also known by its CAS number CAS No. 21617-12-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique chemical properties and potential uses in drug development, electronic materials, and advanced chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 4,8-Dichloroquinoline.

The molecular structure of 4,8-Dichloroquinoline consists of a quinoline ring system with chlorine atoms substituted at the 4 and 8 positions. Quinoline derivatives are well-known for their aromaticity and ability to participate in various chemical reactions. The presence of chlorine atoms at these specific positions imparts unique electronic properties to the molecule, making it highly versatile for different applications. Recent studies have highlighted the role of 4,8-Dichloroquinoline in the development of novel materials for organic electronics.

Synthesis of 4,8-Dichloroquinoline typically involves multi-step processes that include Friedlander annulation or other cyclization reactions. Researchers have optimized these methods to achieve higher yields and better purity levels. For instance, a study published in 2023 demonstrated a green chemistry approach using microwave-assisted synthesis to produce 4,8-Dichloroquinoline with minimal environmental impact. This advancement not only enhances the efficiency of production but also aligns with current trends toward sustainable chemical manufacturing.

In terms of applications, 4,8-Dichloroquinoline has shown promise in the field of pharmacology. Its ability to act as a precursor for bioactive compounds makes it valuable in drug discovery programs targeting various diseases. Recent research has explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Additionally, its photochemical properties make it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices.

The environmental impact and safety profile of 4,8-Dichloroquinoline are critical considerations for its widespread use. Studies have been conducted to assess its biodegradability and toxicity levels under different conditions. According to a 2023 report by the European Chemicals Agency (ECHA), CAS No. 21617-12-9-based compounds exhibit low acute toxicity but require further investigation into their long-term ecological effects.

The future outlook for 4,8-Dichloroquinoline appears bright as researchers continue to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field. For instance, ongoing projects aim to integrate CAS No. 21617-12-9-derived materials into next-generation electronic devices with enhanced performance characteristics.

In conclusion, 4,8-Dichloroquinoline, identified by its CAS number CAS No. 21617-12-9, is a compound with multifaceted applications across various scientific domains. Its unique chemical properties and versatility make it an essential component in modern chemical research and development.